Cas no 54919-49-2 (Benzoxazolium,3-ethyl-2-methyl-5-phenyl-, iodide (1:1))

• Product Name: Benzoxazolium,3-ethyl-2-methyl-5-phenyl-, iodide (1:1)
• CAS No: 54919-49-2
• MF: C₁₆H₁₆INO
• MW: 365.20881652832
• CID: 374930
• PubChem ID: 108640
• Update Time: 2025-04-19

Benzoxazolium,3-ethyl-2-methyl-5-phenyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-ethyl-2-methyl-5-phenyl-, iodide (1:1)
• 3-ethyl-2-methyl-5-phenyl-1,3-benzoxazol-3-ium,iodide
• 3-ETHYL-2-METHYL-5-PHENYL-BENZOOXAZOL-3-IUM IODIDE
• 3-Ethyl-2-methyl-5-phenylbenzoxazolium iodide
• Benzoxazolium,3-ethyl-2-methyl-5-phenyl-,iodide
• DTXSID80886122
• 3-ethyl-2-methyl-5-phenyl-1,3-benzoxazol-3-ium;iodide
• Benzoxazolium, 3-ethyl-2-methyl-5-phenyl-, iodide (1:1)
• 3-Ethyl-2-methyl-5-phenylbenzo[d]oxazol-3-ium iodide
• 54919-49-2
• 2-methyl-5-phenyl-3-ethylbenzoxazolium iodide
• Benzoxazolium, 3-ethyl-2-methyl-5-phenyl-, iodide

• Inchi： 1S/C16H16NO.HI/c1-3-17-12(2)18-16-10-9-14(11-15(16)17)13-7-5-4-6-8-13;/h4-11H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： CLPLIUWFTTYYLG-UHFFFAOYSA-M
• SMILES： [I-].O1C(C)=[N+](CC)C2C=C(C3C=CC=CC=3)C=CC1=2

Computed Properties

• Exact Mass: 365.02800
• Monoisotopic Mass: 365.027657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17

Experimental Properties

• PSA: 17.02000
• LogP: 0.71960